2-[Methyl-[(1-phenyl-3-thiophen-2-ylpyrazol-4-yl)methyl]amino]ethanol

• IUPAC Name: 2-[methyl-[(1-phenyl-3-thiophen-2-ylpyrazol-4-yl)methyl]amino]ethanol
• InChI: InChI=1S/C17H19N3OS/c1-19(9-10-21)12-14-13-20(15-6-3-2-4-7-15)18-17(14)16-8-5-11-22-16/h2-8,11,13,21H,9-10,12H2,1H3
• InChI Key: ONNNUVJMSTZSLP-UHFFFAOYSA-N
• Canonical SMILES: CN(CCO)CC1=CN(N=C1C2=CC=CS2)C3=CC=CC=C3
• Molecular Formula: C17H19N3OS
• Molecular Weight: 313.4 g/mol

Description

2-[Methyl-[(1-phenyl-3-thiophen-2-ylpyrazol-4-yl)methyl]amino]ethanol is a chemical compound that has gained significant attention in scientific research due to its potential in various applications. It is a complex molecule that has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 2-[Methyl-[(1-phenyl-3-thiophen-2-ylpyrazol-4-yl)methyl]amino]ethanol is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins in the body. It has also been found to modulate the activity of neurotransmitters in the brain, which may contribute to its potential in treating neurological disorders.
Biochemical and Physiological Effects:
2-[Methyl-[(1-phenyl-3-thiophen-2-ylpyrazol-4-yl)methyl]amino]ethanol has been found to have several biochemical and physiological effects. It has been shown to reduce inflammation and pain by inhibiting the production of pro-inflammatory cytokines. It has also been found to modulate the activity of neurotransmitters, which may contribute to its potential in treating neurological disorders. In addition, it has been shown to have antipyretic effects by reducing fever.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[Methyl-[(1-phenyl-3-thiophen-2-ylpyrazol-4-yl)methyl]amino]ethanol in lab experiments is its potential in various scientific research applications. However, one of the limitations is its complex synthesis process, which may make it difficult to obtain in large quantities. In addition, its mechanism of action is not fully understood, which may limit its potential in certain applications.

Future Directions

There are several future directions for the study of 2-[Methyl-[(1-phenyl-3-thiophen-2-ylpyrazol-4-yl)methyl]amino]ethanol. One direction is to further investigate its potential in treating neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy. Another direction is to explore its potential in cancer therapy. Additionally, more research is needed to fully understand its mechanism of action and to develop more efficient synthesis methods.

Synthesis Methods

The synthesis of 2-[Methyl-[(1-phenyl-3-thiophen-2-ylpyrazol-4-yl)methyl]amino]ethanol involves several steps. One of the commonly used methods is the reaction of 2-(methylamino) ethanol with 1-phenyl-3-thiophen-2-ylpyrazole-4-carbaldehyde in the presence of a catalyst. The resulting product is then treated with hydrochloric acid to yield the final compound. Other methods involve the use of different reagents and catalysts to obtain the desired product.

Scientific Research Applications

2-[Methyl-[(1-phenyl-3-thiophen-2-ylpyrazol-4-yl)methyl]amino]ethanol has been extensively studied for its potential in various scientific research applications. It has been found to have anti-inflammatory, analgesic, and antipyretic effects. In addition, it has been investigated for its potential in treating neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy. It has also been studied for its potential in cancer therapy.